Cas no 2137566-45-9 (5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2137566-45-9
• MF: C₁₂H₁₆BrN₃
• MW: 282.17954158783
• CID: 5866793
• PubChem ID: 165473681
• Update Time: 2024-01-05

5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-methyl-2-(2-methylbutyl)-1,2,4triazolo1,5-apyridine
• 5-bromo-7-methyl-2-(2-methylbutyl)-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104575
• 2137566-45-9

• Inchi： 1S/C12H16BrN3/c1-4-8(2)6-11-14-12-7-9(3)5-10(13)16(12)15-11/h5,7-8H,4,6H2,1-3H3
• InChI Key： XPKFBSUHXPZGHJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=NC(CC(C)CC)=NN21

Computed Properties

• Exact Mass: 281.05276g/mol
• Monoisotopic Mass: 281.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30.2Ų